Cas no 630103-23-0 (MRS2500 tetraammonium)

• Product Name: MRS2500 tetraammonium
• CAS No: 630103-23-0
• MF: C₁₃H₃₀IN₉O₈P₂
• MW: 629.284795284271
• CID: 1643608
• PubChem ID: 90488745
• Update Time: 2025-05-30

MRS2500 tetraammonium Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-1-methanol,4-[2-iodo-6-(methylamino)-9H-purin-9-yl]-2-(phosphonooxy)-,dihydrogen phosphate (ester), tetraammonium salt, (1R,2S,4S,5S)-
• MRS 2500 tetraammonium salt
• MRS2500 tetraammonium
• (1R,2S,4S,5S)-4-(2-iodo-6-(methylamino)-9H-purin-9-yl)-1-((phosphonooxy)methyl)bicyclo[3.1.0]hexan-2-yl dihydrogen phosphate, tetraammonia salt
• DA-65671
• AKOS024456963
• PD079267
• 630103-23-0
• MRS-2500 tetraammonium
• MRS 2500
• azane;[(1R,2S,4S,5S)-4-[2-iodo-6-(methylamino)purin-9-yl]-2-phosphonooxy-1-bicyclo[3.1.0]hexanyl]methyl dihydrogen phosphate
• 779323-43-2
• (1R,?2S,?4S,?5S)?-4-[2-Iodo-6-(methylamino)?-9H-purin-9-yl]?-2-(phosphonooxy)?-?bicyclo[3.1.0]?hexane-1-methanol Dihydrogen Phosphate Tetraammonium Salt

• Inchi： 1S/C13H18IN5O8P2.4H3N/c1-15-10-9-11(18-12(14)17-10)19(5-16-9)7-2-8(27-29(23,24)25)13(3-6(7)13)4-26-28(20,21)22;;;;/h5-8H,2-4H2,1H3,(H,15,17,18)(H2,20,21,22)(H2,23,24,25);4*1H3/t6-,7+,8+,13+;;;;/m1..../s1
• InChI Key： FVTFHHDVLNQSME-AVAGOIHISA-N
• SMILES： IC1N=C(C2=C(N=1)N(C=N2)[C@H]1C[C@@H]([C@]2(COP(=O)(O)O)C[C@@H]21)OP(=O)(O)O)NC.N.N.N.N

Computed Properties

• Exact Mass: 629.07373g/mol
• Monoisotopic Mass: 629.07373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 740
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 193Ų

Additional information on MRS2500 tetraammonium

MRS2500 Tetraammonium: A Comprehensive Guide to Its Properties and Applications

MRS2500 tetraammonium (CAS No. 630103-23-0) is a specialized chemical compound that has garnered significant attention in the fields of biochemistry and pharmacology. This compound, known for its unique properties, is widely used in research and development, particularly in studies involving P2Y1 receptor antagonists. Its molecular structure and functional characteristics make it a valuable tool for scientists exploring cellular signaling pathways and receptor interactions.

The MRS2500 tetraammonium compound is particularly notable for its role in inhibiting the P2Y1 receptor, a key player in platelet aggregation and cardiovascular research. Researchers often utilize this compound to study the mechanisms of blood clotting and to develop potential therapeutic interventions. Its high specificity and efficacy make it a preferred choice in laboratory settings, where precision and reliability are paramount.

One of the most frequently asked questions about MRS2500 tetraammonium is its solubility and stability under various conditions. This compound is typically soluble in aqueous solutions, making it suitable for a wide range of experimental protocols. Its stability at room temperature and in controlled environments ensures consistent performance, which is critical for reproducible results in scientific studies.

In addition to its biochemical applications, MRS2500 tetraammonium is also explored in the context of neuropharmacology. Recent studies have investigated its potential effects on neuronal signaling and its implications for neurological disorders. This has sparked interest among researchers looking for novel approaches to treat conditions such as epilepsy and neurodegenerative diseases.

The market for MRS2500 tetraammonium has seen steady growth, driven by increasing demand from academic institutions, pharmaceutical companies, and research laboratories. Suppliers often highlight its purity and consistency, which are essential for high-quality research outcomes. As the scientific community continues to uncover new applications for this compound, its relevance in cutting-edge research is expected to expand further.

For those seeking detailed technical information, the CAS No. 630103-23-0 serves as a unique identifier, ensuring accurate sourcing and verification. This is particularly important in regulatory and compliance contexts, where precise documentation is required. The compound's safety profile and handling guidelines are also well-documented, providing researchers with the necessary information to use it responsibly.

Another area of interest is the synthesis and production of MRS2500 tetraammonium. Advanced chemical synthesis techniques have enabled the production of high-purity batches, meeting the stringent requirements of modern research. Innovations in manufacturing processes have also contributed to reducing costs, making this compound more accessible to a broader range of researchers.

Looking ahead, the potential applications of MRS2500 tetraammonium are vast. From cardiovascular research to neurological studies, this compound continues to play a pivotal role in advancing scientific knowledge. Its versatility and reliability ensure that it remains a staple in laboratories worldwide, contributing to breakthroughs that could transform medical science.

In summary, MRS2500 tetraammonium (CAS No. 630103-23-0) is a compound of significant scientific interest, with applications spanning multiple disciplines. Its unique properties, combined with its role in critical research areas, make it an indispensable tool for researchers. As the scientific community continues to explore its potential, the importance of this compound is likely to grow, solidifying its place in the future of biomedical research.